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Abstract
Gorlic acid, a cyclopentenyl fatty acid derived from the seeds of Hydnocarpus species, has a

long history rooted in traditional medicine, particularly in the treatment of leprosy. This technical

guide provides a comprehensive overview of Gorlic acid, detailing its discovery,

physicochemical properties, and known biological activities. The document summarizes

quantitative data, outlines experimental methodologies for its isolation, and explores its

interactions with cellular signaling pathways. This guide is intended for researchers, scientists,

and professionals in drug development seeking in-depth technical information on Gorlic acid.

Introduction: Discovery and Historical Context
Gorlic acid is a key constituent of Chaulmoogra oil, a fixed oil extracted from the seeds of

trees belonging to the Hydnocarpus genus.[1][2] Historically, Chaulmoogra oil was one of the

earliest and most effective treatments for leprosy (Hansen's disease), with its use dating back

centuries in traditional Indian and Chinese medicine. The therapeutic properties of the oil were

largely attributed to its unique composition of cyclopentenyl fatty acids, including hydnocarpic

acid, chaulmoogric acid, and gorlic acid.[1][2]

The etymology of "Gorlic acid" can be traced to "gorli oil," another name for Chaulmoogra oil,

with the "-ic" suffix denoting its acidic nature.[3] Early scientific investigations in the late 19th

and early 20th centuries focused on isolating and identifying the active components of

Chaulmoogra oil, leading to the characterization of Gorlic acid and its counterparts. These
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fatty acids were found to possess bactericidal properties against Mycobacterium leprae, the

causative agent of leprosy.[4]

Physicochemical Properties of Gorlic Acid
Gorlic acid, with the IUPAC name (Z)-13-[(1R)-cyclopent-2-en-1-yl]tridec-6-enoic acid, is an

unsaturated fatty acid with a distinctive cyclic structure.[5] Its chemical formula is C₁₈H₃₀O₂.

Quantitative Data
The following table summarizes the key quantitative physicochemical properties of Gorlic acid.

Property Value Unit Source(s)

Molecular Weight 278.43 g/mol [6]

CAS Registry Number 502-31-8 - [6]

Melting Point 6 °C [6]

Boiling Point 232.5 °C [6]

Density 0.9436 @ 25 °C g/cm³ [6]

logP (Octanol-Water

Partition Coefficient)
5.494 - [4]

Water Solubility

(log10ws)
-5.82 mol/L [4]

Experimental Protocols
Isolation of Gorlic Acid from Chaulmoogra Oil
A detailed protocol for the isolation of Gorlic acid from Chaulmoogra oil involves the initial

saponification of the oil, followed by the separation of fatty acids and subsequent fractional

distillation of their ethyl esters.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/SpectrumEN_79-14-1_13CNMR.htm
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.researchgate.net/figure/FTIR-spectra-of-a-pure-Gallic-acid-and-b-newly-synthesized-Urchin-like-Co-NSs_fig2_305415101
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_79-14-1_1hnmr.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_1hnmr.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_1hnmr.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_1hnmr.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_1hnmr.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_79-14-1_13CNMR.htm
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saponification: The Chaulmoogra oil is saponified by refluxing with an alcoholic solution of

potassium hydroxide. This process hydrolyzes the triglycerides into glycerol and the

potassium salts of the fatty acids.

Liberation of Free Fatty Acids: The resulting soap solution is acidified with a mineral acid

(e.g., hydrochloric acid) to precipitate the free fatty acids. The fatty acid mixture is then

washed with water to remove any remaining salts and glycerol.

Separation of Solid and Liquid Acids: The mixture of fatty acids is dissolved in 80% ethyl

alcohol and cooled to crystallize the solid fatty acids (chaulmoogric and hydnocarpic acids),

which are then separated by filtration. Gorlic acid remains in the liquid fraction.

Esterification: The liquid fatty acid fraction is esterified by refluxing with ethanol and a

catalytic amount of sulfuric acid to produce ethyl gorlate.

Fractional Distillation: The ethyl esters are subjected to fractional distillation under reduced

pressure. Ethyl gorlate, being one of the components, is collected as a specific fraction

based on its boiling point.

Hydrolysis of Ethyl Gorlate: The purified ethyl gorlate is then hydrolyzed using an alkali (e.g.,

sodium hydroxide) followed by acidification to yield pure Gorlic acid.

Biological Activity and Signaling Pathways
While historical use points to its antibacterial properties, contemporary research has begun to

explore the potential of Gorlic acid in other therapeutic areas, including cancer. It has been

suggested that Gorlic acid may act as an inhibitor of kinase proteins.[7]

Kinase Inhibition
Kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing

the phosphorylation of specific substrates. Dysregulation of kinase activity is a hallmark of

many diseases, including cancer. While the specific kinases targeted by Gorlic acid are not yet

fully elucidated, its potential as a kinase inhibitor suggests it may interfere with signaling

pathways that control cell growth, proliferation, and survival.
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A general experimental workflow to screen for kinase inhibition by Gorlic acid is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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